Cas no 1017782-67-0 (tert-Butyl 2,2-Dioxo-3-(1,3-thiazol-2-yl)-2lambda~6~-diazathiane-1-carboxylate)

• Product name: tert-Butyl 2,2-Dioxo-3-(1,3-thiazol-2-yl)-2lambda~6~-diazathiane-1-carboxylate
• CAS No: 1017782-67-0
• MF: C₈H₁₃N₃O₄S₂
• MW: 279.336519002914
• MDL: MFCD09865022
• CID: 4567513

tert-Butyl 2,2-Dioxo-3-(1,3-thiazol-2-yl)-2lambda~6~-diazathiane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,2-dioxo-3-(1,3-thiazol-2-yl)-2lambda~6~-diazathiane-1-carboxylate
• Carbamic acid, N-[(2-thiazolylamino)sulfonyl]-, 1,1-dimethylethyl ester
• tert-Butyl 2,2-Dioxo-3-(1,3-thiazol-2-yl)-2lambda~6~-diazathiane-1-carboxylate

• MDL： MFCD09865022
• Inchi： 1S/C8H13N3O4S2/c1-8(2,3)15-7(12)11-17(13,14)10-6-9-4-5-16-6/h4-5H,1-3H3,(H,9,10)(H,11,12)
• InChI Key： LYETXMBDTWTZAR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NS(NC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 279.034748g/mol
• Monoisotopic Mass: 279.034748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 279.3g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 134Ų

tert-Butyl 2,2-Dioxo-3-(1,3-thiazol-2-yl)-2lambda~6~-diazathiane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives